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Compound of Interest

Compound Name: CP 122721

Cat. No.: B1669467 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for CP 122721 is not publicly available. This

guidance is based on best practices for handling potent, bioactive research compounds and

information regarding the pharmacological class of neurokinin-1 (NK1) receptor antagonists. A

thorough risk assessment should be conducted by researchers prior to handling this

compound.

CP 122721 is a high-affinity, non-peptide antagonist of the neurokinin NK1 receptor, exhibiting

anxiolytic and antidepressant-like effects.[1][2] As a potent, biologically active molecule, careful

handling is imperative to minimize exposure and ensure laboratory safety.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial when handling potent compounds like CP 122721,

especially when dealing with the powdered form which has a high risk of aerosolization.
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Powder)

- Full-face powered air-

purifying respirator (PAPR) or

a properly fitted N95 respirator.

- Disposable solid-front lab

coat with tight-fitting cuffs. -

Double nitrile gloves. - Safety

glasses or goggles (if not using

a full-face respirator).

High risk of aerosolization and

inhalation of the potent

powder. Full respiratory

protection and double gloving

provide essential barriers

against exposure.

Solution Preparation

- Chemical fume hood. - Lab

coat. - Safety glasses with side

shields. - Single pair of nitrile

gloves.

Reduced risk of aerosolization

compared to handling powder,

but potential for splashes and

skin contact remains.

Engineering controls like a

fume hood are primary.

General Laboratory Operations
- Lab coat. - Safety glasses. -

Nitrile gloves.

Standard laboratory practice to

protect against incidental

contact.

Operational Plan: Step-by-Step Handling Protocol
A systematic approach is essential for safely handling CP 122721 from receipt to disposal.

1. Compound Reception and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Log the compound into the laboratory's chemical inventory.

Store at -20°C as recommended.[1]

2. Preparation for Handling:

Designate a specific area for handling CP 122721, preferably within a chemical fume hood or

a glove box, especially for weighing the solid form.
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Ensure all necessary PPE is available and in good condition.

Prepare all necessary equipment (e.g., spatulas, weigh boats, vials, solvents) within the

designated handling area to minimize movement of the compound.

3. Weighing and Solution Preparation:

Solid Form:

Don the appropriate PPE for handling potent powders.

Carefully open the container inside a certified chemical fume hood or glove box.

Use a dedicated, clean spatula to weigh the desired amount of CP 122721 onto a weigh

boat.

Close the primary container tightly.

Solution Preparation:

Add the solvent to the vessel containing the weighed compound. CP 122721 is soluble to

100 mM in water and DMSO.[1]

Gently swirl or vortex to dissolve. Avoid sonication which may create aerosols.

Clearly label the solution with the compound name, concentration, solvent, and date of

preparation.

4. Experimental Use:

When using the prepared solution, continue to wear standard laboratory PPE (lab coat,

gloves, safety glasses).

Handle all solutions containing CP 122721 within a fume hood if there is a risk of aerosol

generation.

5. Decontamination:
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Wipe down the work area (fume hood, benchtop) with an appropriate cleaning agent after

handling is complete.

Decontaminate all non-disposable equipment that came into contact with CP 122721.

Disposal Plan
Proper disposal of CP 122721 and contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Waste Stream Disposal Procedure

Unused CP 122721 (Solid or Solution)

- Dispose of as hazardous chemical waste

through your institution's environmental health

and safety (EHS) office. - Do not pour down the

drain. - Ensure the waste container is clearly

labeled with the chemical name.

Contaminated Labware (e.g., pipette tips, vials,

tubes)

- Collect in a designated, puncture-resistant

container lined with a plastic bag. - Label as

"Hazardous Waste" with the name of the

compound. - Dispose of through your

institution's EHS office.

Contaminated PPE (e.g., gloves, disposable lab

coat)

- Carefully doff PPE to avoid self-contamination.

- Place in a sealed bag labeled as hazardous

waste. - Dispose of through your institution's

EHS office.

Experimental Workflow for Handling Potent
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Caption: Workflow for Safe Handling of CP 122721.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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